Cas no 1806481-17-3 (2-Formyl-5-(3-oxopropyl)mandelic acid)

• Product Name: 2-Formyl-5-(3-oxopropyl)mandelic acid
• CAS No: 1806481-17-3
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 4797087
• Update Time: 2025-05-20

2-Formyl-5-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-5-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H12O5/c13-5-1-2-8-3-4-9(7-14)10(6-8)11(15)12(16)17/h3-7,11,15H,1-2H2,(H,16,17)
• InChI Key： YOGWGSJIIGPTPT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=C(C=O)C=CC(=C1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• XLogP3: 0
• Topological Polar Surface Area: 91.7

Additional information on 2-Formyl-5-(3-oxopropyl)mandelic acid

2-Formyl-5-(3-oxopropyl)mandelic acid (CAS No. 1806481-17-3): A Comprehensive Overview

2-Formyl-5-(3-oxopropyl)mandelic acid (CAS No. 1806481-17-3) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, has shown promising potential in various applications, from drug development to analytical chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-Formyl-5-(3-oxopropyl)mandelic acid.

Chemical Structure and Properties

The molecular formula of 2-Formyl-5-(3-oxopropyl)mandelic acid is C₁₁H₁₀O₅, and it has a molecular weight of 222.19 g/mol. The compound features a benzene ring with a formyl group at the 2-position and a 3-oxopropyl group at the 5-position, along with a carboxylic acid group. This unique arrangement of functional groups imparts specific chemical properties to the molecule, such as high reactivity and solubility in polar solvents. The presence of the formyl group makes it an excellent electrophile, while the carboxylic acid group provides it with acidic properties.

Synthesis Methods

The synthesis of 2-Formyl-5-(3-oxopropyl)mandelic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of mandelic acid with acryloyl chloride in the presence of a base, followed by oxidation to introduce the formyl group. Another approach involves the condensation of mandelic acid with acrolein, followed by oxidation to form the final product. These synthetic pathways are well-documented in the literature and have been optimized for yield and purity.

Biological Activities and Applications

2-Formyl-5-(3-oxopropyl)mandelic acid has been studied for its potential biological activities, particularly in the context of drug development. Recent research has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting potential applications in metabolic disorders.

In the field of cancer research, 2-Formyl-5-(3-oxopropyl)mandelic acid has been investigated for its cytotoxic effects on various cancer cell lines. Preliminary results indicate that it can induce apoptosis in cancer cells while showing minimal toxicity to normal cells. These findings have sparked interest in further exploring its potential as an anticancer agent.

Analytical Applications

Beyond its biological activities, 2-Formyl-5-(3-oxopropyl)mandelic acid has found applications in analytical chemistry due to its unique chemical properties. Its reactivity and solubility make it an excellent reagent for derivatization reactions, which are crucial for enhancing the detectability of analytes in various analytical techniques such as gas chromatography (GC) and liquid chromatography-mass spectrometry (LC-MS). This versatility has led to its use in environmental monitoring, food analysis, and pharmaceutical quality control.

Recent Research Advancements

The scientific community continues to explore new avenues for utilizing 2-Formyl-5-(3-oxopropyl)mandelic acid. Recent studies have focused on optimizing its synthesis methods to improve yield and reduce costs, making it more accessible for large-scale applications. Additionally, researchers are investigating its potential as a building block for more complex molecules with enhanced biological activities.

In one notable study published in the Journal of Medicinal Chemistry, scientists reported the development of novel derivatives of 2-Formyl-5-(3-oxopropyl)mandelic acid that exhibit improved pharmacological profiles compared to the parent compound. These derivatives showed enhanced potency against specific targets and reduced side effects, highlighting their potential as lead compounds for drug discovery.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-Formyl-5-(3-oxopropyl)mandelic acid is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure safety in laboratory settings. Researchers should wear appropriate personal protective equipment (PPE), such as gloves and goggles, and work in well-ventilated areas to minimize exposure risks.

Conclusion

2-Formyl-5-(3-oxopropyl)mandelic acid (CAS No. 1806481-17-3) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an attractive candidate for drug development, analytical chemistry, and other applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and biochemistry.